Cas no 16409-28-2 (Benzamide,4-methyl-N-(1-methylpropyl)-)
16409-28-2 structure
Product Name:Benzamide,4-methyl-N-(1-methylpropyl)-
CAS No:16409-28-2
MF:C12H17NO
MW:191.269483327866
CID:235035
PubChem ID:228700
Update Time:2025-04-19
Benzamide,4-methyl-N-(1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,4-methyl-N-(1-methylpropyl)-
- N-butan-2-yl-4-methylbenzamide
- AC1L5GF5
- AC1Q2SAN
- AC1Q5DW5
- AR-1J9865
- ARONIS25718
- MolPort-001-839-896
- n-(butan-2-yl)-4-methylbenzamide
- NSC21799
- SCHEMBL24175853
- NSC-21799
- 16409-28-2
- DTXSID70281485
- AKOS017262267
- AKOS003490831
-
- Inchi: 1S/C12H17NO/c1-4-10(3)13-12(14)11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3,(H,13,14)
- InChI Key: TVYWANJJHAGEAL-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C)=CC=1)NC(C)CC
Computed Properties
- Exact Mass: 191.13111
- Monoisotopic Mass: 191.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
Benzamide,4-methyl-N-(1-methylpropyl)- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
16409-28-2 (Benzamide,4-methyl-N-(1-methylpropyl)-) Related Products
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- 13255-50-0(4-Formyl-N-isopropylbenzamide)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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